Montelukast Bis-sulfide (Mixture of Diastereomers)
Montelukast Bis-sulfide (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
1242260-05-4
VCID:
VC0131825
InChI:
InChI=1S/C41H46ClNO5S2/c1-39(2,48)33-9-4-3-6-27(33)12-15-35(49-25-40(16-17-40)23-37(44)45)29-7-5-8-30(20-29)36(50-26-41(18-19-41)24-38(46)47)22-32-14-11-28-10-13-31(42)21-34(28)43-32/h3-11,13-14,20-21,35-36,48H,12,15-19,22-26H2,1-2H3,(H,44,45)(H,46,47)/t35-,36?/m1/s1
SMILES:
CC(C)(C1=CC=CC=C1CCC(C2=CC(=CC=C2)C(CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)SCC6(CC6)CC(=O)O)O
Molecular Formula:
C41H46ClNO5S2
Molecular Weight:
732.391
Montelukast Bis-sulfide (Mixture of Diastereomers)
CAS No.: 1242260-05-4
Cat. No.: VC0131825
Molecular Formula: C41H46ClNO5S2
Molecular Weight: 732.391
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1242260-05-4 |
|---|---|
| Molecular Formula | C41H46ClNO5S2 |
| Molecular Weight | 732.391 |
| IUPAC Name | 2-[1-[[(1R)-1-[3-[1-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid |
| Standard InChI | InChI=1S/C41H46ClNO5S2/c1-39(2,48)33-9-4-3-6-27(33)12-15-35(49-25-40(16-17-40)23-37(44)45)29-7-5-8-30(20-29)36(50-26-41(18-19-41)24-38(46)47)22-32-14-11-28-10-13-31(42)21-34(28)43-32/h3-11,13-14,20-21,35-36,48H,12,15-19,22-26H2,1-2H3,(H,44,45)(H,46,47)/t35-,36?/m1/s1 |
| Standard InChI Key | SJNODSMYYCYZTO-RERZGLEZSA-N |
| SMILES | CC(C)(C1=CC=CC=C1CCC(C2=CC(=CC=C2)C(CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)SCC6(CC6)CC(=O)O)O |
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